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Compound Name: 3-(4-Chlorophenyl)glutaric Acid-d4

CAS No.: 1189874-68-7

Cat. No.: B563575

Get Quote

An In-depth Technical Guide to the Molecular Weight of Deuterated 3-(4-Chlorophenyl)glutaric

Acid

Abstract
Isotopic labeling is a cornerstone technique in modern analytical chemistry, enabling significant

advancements in quantitative accuracy and the study of metabolic pathways. Deuterium (²H or

D), a stable, heavier isotope of hydrogen, is frequently used to create internal standards for

mass spectrometry. This guide provides a detailed technical examination of 3-(4-

Chlorophenyl)glutaric acid, focusing on the principles of its deuteration and the resulting

changes in molecular weight. We will explore the structural basis for deuterium exchange,

provide a methodology for calculating the molecular weight of its deuterated isotopologues, and

outline a representative experimental protocol. This document is intended for researchers,

scientists, and drug development professionals who utilize isotopically labeled compounds in

their analytical workflows.
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Introduction to 3-(4-Chlorophenyl)glutaric Acid and
Isotopic Labeling
3-(4-Chlorophenyl)glutaric acid (CAS 35271-74-0) is a dicarboxylic acid with the molecular

formula C₁₁H₁₁ClO₄.[1][2][3] Its standard molecular weight is 242.66 g/mol .[1][2][4][5] In many

advanced analytical applications, particularly in pharmacokinetic and metabolic studies, it is

crucial to use an internal standard for precise quantification.[6][7]

Deuterated molecules, where one or more protium atoms (¹H) are replaced by deuterium (²H),

serve as ideal internal standards.[8] Protium consists of one proton, while deuterium contains

one proton and one neutron, making it approximately twice as heavy.[9][10][11] This mass

difference allows a mass spectrometer to distinguish between the analyte and the internal

standard, even though they exhibit nearly identical chemical properties and chromatographic

behavior.[6]

Molecular Structure and Sites of Deuteration
The structure of 3-(4-Chlorophenyl)glutaric acid contains several types of hydrogen atoms.

However, not all are readily exchangeable. The molecule possesses:

Aromatic protons on the chlorophenyl ring.

Aliphatic protons on the glutaric acid backbone.

Two acidic protons on the carboxylic acid functional groups (-COOH).

Under typical laboratory conditions for deuterium exchange, the most labile protons are those

attached to heteroatoms. For 3-(4-Chlorophenyl)glutaric acid, the two carboxylic acid

hydrogens are highly acidic and therefore easily exchanged with deuterium from a suitable

source.[12][13] The C-H bonds on the aromatic ring and aliphatic chain are significantly more

stable and do not typically exchange without specific, often harsh, catalytic conditions.[14]

Therefore, the most common deuterated form of this molecule is the di-deuterated

isotopologue, where both carboxylic acid protons have been replaced by deuterium atoms.

Caption: Structure of 3-(4-Chlorophenyl)glutaric acid highlighting the two readily exchangeable

carboxylic acid protons (in red).
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Molecular Weight Calculations
The calculation of the molecular weight for the deuterated species is a straightforward process

of summing the masses of the constituent atoms. The key is to substitute the mass of protium

(¹H) with that of deuterium (²H) for the exchanged positions.

Atomic Masses Used:

Carbon (C): 12.011 amu

Hydrogen (¹H, Protium): 1.008 amu[15]

Deuterium (²H, D): 2.014 amu[11][15]

Chlorine (Cl): 35.453 amu

Oxygen (O): 15.999 amu

A. Non-Deuterated (Per-protio) Form: C₁₁H₁₁ClO₄

(11 x 12.011) + (11 x 1.008) + (1 x 35.453) + (4 x 15.999) = 242.66 g/mol [3][16]

B. Di-deuterated (d2) Form: C₁₁H₉D₂ClO₄ For this calculation, we remove the mass of two

protium atoms and add the mass of two deuterium atoms.

Mass of per-protio molecule: 242.66 g/mol

Subtract mass of 2 H: -(2 x 1.008) = -2.016

Add mass of 2 D: +(2 x 2.014) = +4.028

Calculation: 242.66 - 2.016 + 4.028 = 244.672 g/mol

This mass shift of approximately +2 Da is easily resolved by modern mass spectrometers.

Summary of Molecular Weights
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Compound
Name

Isotopologue Formula
Molecular
Weight ( g/mol
)

Mass Increase
(Da)

3-(4-

Chlorophenyl)glu

taric Acid

Per-protio (d0) C₁₁H₁₁ClO₄ 242.66 0

3-(4-

Chlorophenyl)glu

taric Acid-d2

Di-deuterated C₁₁H₉D₂ClO₄ 244.67 +2.012

Experimental Protocol for Deuterium Exchange
The following is a generalized, illustrative protocol for the deuterium exchange of the carboxylic

acid protons.

Objective: To replace the two acidic protons of 3-(4-Chlorophenyl)glutaric acid with deuterium.

Materials:

3-(4-Chlorophenyl)glutaric acid

Deuterium oxide (D₂O, 99.8%+)

Methanol-d4 (CD₃OD) or other suitable deuterated solvent

Anhydrous Magnesium Sulfate or Sodium Sulfate

Rotary evaporator

Workflow Diagram:
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1. Dissolution
Dissolve compound in deuterated

solvent (e.g., Methanol-d4).

2. H/D Exchange
Add excess Deuterium Oxide (D₂O)

to the solution.

3. Equilibration
Stir the mixture at room temperature
for several hours to allow exchange.

4. Solvent Removal
Remove all solvent and D₂O

in vacuo using a rotary evaporator.

5. Re-dissolution & Repetition
Re-dissolve the residue in D₂O

and repeat evaporation (2-3 times).

6. Final Product
Dry the final solid product

under high vacuum.

Click to download full resolution via product page

Caption: General workflow for deuterium exchange of carboxylic acid protons.

Methodology:
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Dissolution: Dissolve a known quantity of 3-(4-Chlorophenyl)glutaric acid in a minimal

amount of a deuterated solvent like Methanol-d4.

Exchange: Add a significant excess (e.g., 10-20 equivalents) of deuterium oxide (D₂O). The

D₂O serves as the deuterium source.[14][17]

Equilibration: Stir the solution at ambient temperature for 2-4 hours. During this time, the

acidic protons will exchange with the deuterium from the D₂O.

Solvent Removal: Remove the solvent and excess D₂O under reduced pressure using a

rotary evaporator.

Iterate for Purity: To maximize the isotopic purity, this process should be repeated. Re-

dissolve the resulting solid in a fresh portion of D₂O and evaporate again. Performing this

cycle 2-3 times typically drives the exchange to >98% completion.

Drying: After the final evaporation, dry the resulting deuterated product under high vacuum to

remove any residual D₂O.

Verification: The final product's identity and isotopic enrichment should be confirmed via

mass spectrometry (verifying the mass shift) and NMR spectroscopy.

Conclusion: The Role in Analytical Science
The ability to precisely calculate and synthesize deuterated 3-(4-Chlorophenyl)glutaric acid is

critical for its application as an internal standard in quantitative LC-MS analysis.[6][8] By

understanding the principles of isotopic exchange and the resulting mass shift, researchers can

ensure the highest level of data integrity in bioanalytical, pharmaceutical, and metabolic

research. The di-deuterated form (C₁₁H₉D₂ClO₄), with a molecular weight of approximately

244.67 g/mol , is the most practical and widely applicable isotopologue for these purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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